Cas no 10578-12-8 (2-[1-hydroxypropan-2-yl-(4-methylphenyl)amino]propan-1-ol)
10578-12-8 structure
Product Name:2-[1-hydroxypropan-2-yl-(4-methylphenyl)amino]propan-1-ol
CAS No:10578-12-8
MF:C13H21NO2
MW:223.31134390831
CID:230652
PubChem ID:114415
Update Time:2025-04-19
2-[1-hydroxypropan-2-yl-(4-methylphenyl)amino]propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-[1-hydroxypropan-2-yl-(4-methylphenyl)amino]propan-1-ol
- 2,2'-(p-tolylimino)dipropanol
- 2-[N-(1-hydroxypropan-2-yl)-4-methylanilino]propan-1-ol
- 2,2'-[(4-methylphenyl)imino]dipropan-1-ol
- EINECS 234-167-8
- DTXSID80909729
- 2,2/'-(p-Tolylimino)dipropanol
- NS00052433
- SCHEMBL5376140
- 2,2'-[(4-Methylphenyl)azanediyl]di(propan-1-ol)
- 10578-12-8
-
- Inchi: 1S/C13H21NO2/c1-10-4-6-13(7-5-10)14(11(2)8-15)12(3)9-16/h4-7,11-12,15-16H,8-9H2,1-3H3
- InChI Key: NUAIBPOSHMRLSK-UHFFFAOYSA-N
- SMILES: OCC(C)N(C1C=CC(C)=CC=1)C(C)CO
Computed Properties
- Exact Mass: 223.15733
- Monoisotopic Mass: 223.157229
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.7
- XLogP3: 1.9
Experimental Properties
- Density: 1.086
- Boiling Point: 389°Cat760mmHg
- Flash Point: 198.8°C
- Refractive Index: 1.564
- PSA: 43.7
- LogP: 1.56300
2-[1-hydroxypropan-2-yl-(4-methylphenyl)amino]propan-1-ol Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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